
Personal protective equipment for handling O-
(3-Chloroallyl)hydroxylamine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: O-(3-Chloroallyl)hydroxylamine

Cat. No.: B154111 Get Quote

Essential Safety and Handling Guide for O-(3-
Chloroallyl)hydroxylamine
This guide provides critical safety, handling, and disposal information for O-(3-
Chloroallyl)hydroxylamine (CAS No: 87851-77-2), tailored for researchers, scientists, and

drug development professionals. Adherence to these protocols is essential for ensuring

laboratory safety and regulatory compliance.

Hazard Identification and Classification
O-(3-Chloroallyl)hydroxylamine is classified as a hazardous substance. The primary acute

hazard is oral toxicity.[1] It is crucial to handle this compound with the understanding that it may

possess unknown and chronic hazards.[1]

Hazard Classification Details

GHS Classification Acute Toxicity, Oral (Category 3)[1]

Signal Word Danger[1]

Hazard Statement H301: Toxic if swallowed[1]

Transport Information
UN Proper Shipping Name: Toxic liquid, organic,

n.o.s.[1]
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Physical and Chemical Properties
Proper storage and handling are dictated by the chemical's physical properties.

Property Value

Molecular Formula C₃H₆ClNO[1][2][3][4]

Molecular Weight 107.54 g/mol [1][2][3]

Appearance Clear, colorless oil[5]

Boiling Point 209°C[5][6]

Flash Point 80°C[5][6]

Storage Conditions

Store locked up in a freezer, under an inert

atmosphere, and below -20°C.[1][2][4][5] Protect

from light.[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to minimize exposure and

environmental impact.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense. The following table outlines the

minimum required PPE for routine operations and emergency spills.
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Situation
Engineering
Controls

Eye/Face
Protection

Hand
Protection

Protective
Clothing

Respiratory
Protection

Routine

Handling

Operations

must be

conducted in

a certified

chemical

fume hood.[5]

Use safety

glasses and a

face shield

approved

under NIOSH

or EN 166

standards.[1]

Chemical-

resistant

gloves

(inspect

before use).

[1]

Laboratory

coat.[5]

Not required

if handled

exclusively

within a fume

hood.

Spills /

Emergencies
N/A

Splash

goggles and

face shield.[1]

[7]

Chemical-

resistant

gloves.[1]

Full

protective suit

(e.g., Tyvek)

or synthetic

apron.[7]

A self-

contained

breathing

apparatus

(SCBA)

should be

used to avoid

inhalation.[7]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Locate the nearest safety shower, eyewash station, and spill kit.

Engineering Controls: Perform all manipulations of O-(3-Chloroallyl)hydroxylamine inside

a properly functioning chemical fume hood to minimize inhalation exposure.[5]

Chemical Handling:

Wear all required PPE as outlined in the table above.

When weighing or transferring the substance, avoid generating aerosols.

Do not eat, drink, or smoke in the handling area.[1]

Decontamination: After handling, thoroughly wash hands and forearms with soap and water.

[1] Clean all contaminated surfaces.
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Proper Storage: Return the chemical to its designated locked storage location, ensuring it is

under an inert atmosphere and at the correct temperature (below -20°C).[1][2][4][5]

Waste Disposal Plan
Segregation: All waste contaminated with O-(3-Chloroallyl)hydroxylamine, including empty

containers, disposable labware, and contaminated PPE, must be segregated as hazardous

waste.

Labeling: Clearly label the hazardous waste container with its contents.

Disposal: Dispose of the waste through an authorized hazardous waste disposal company.[1]

All disposal activities must adhere to local, state, and federal environmental regulations.[1][7]

Emergency Response Plan
Immediate and appropriate action is critical in the event of an exposure or spill.

General Advice: In any case of exposure, move the affected person out of the dangerous

area, consult a physician immediately, and provide them with the Safety Data Sheet (SDS)

for the chemical.[1]

Procedural Guidance for Emergencies
Skin Contact:

Immediately remove all contaminated clothing and shoes.[1]

Wash the affected skin area with copious amounts of soap and water.[1]

Seek immediate medical attention; the victim should be taken to a hospital.[1]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes.[1]

Continue rinsing the eyes during transport to the hospital.[1]

Seek immediate medical attention.[1]
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Inhalation:

Move the person to fresh air.[1]

If breathing is difficult or has stopped, provide artificial respiration.[1]

Consult a physician immediately.[1]

Ingestion:

Toxic if swallowed.[1]

Immediately call a poison control center or a doctor for treatment advice.[1]

Rinse the mouth with water.[1] Do not induce vomiting.

Large Spill:

Evacuate the area immediately.

Wear a full suite of PPE, including a self-contained breathing apparatus (SCBA), before

attempting to address the spill.[7]

Contain the spill using an appropriate absorbent material.

Collect the spilled material and absorbent in a sealed, labeled container for hazardous

waste disposal.

Ventilate the area and wash the spill site after the material has been removed.

Workflow Visualization
The following diagram illustrates the standard operational workflow for safely handling O-(3-
Chloroallyl)hydroxylamine.
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1. Preparation & Risk Assessment

2. Use Chemical Fume Hood

3. Don Appropriate PPE

4. Handle Chemical

5. Segregate Hazardous Waste

6. Decontaminate Area & Doff PPE

7. Store Chemical Securely

8. Arrange Waste Disposal

Click to download full resolution via product page

Caption: Safe Handling Workflow for O-(3-Chloroallyl)hydroxylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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